Cas no 1306699-21-7 (3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol)

• Product Name: 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol
• CAS No: 1306699-21-7
• MF: C₁₄H₂₁NOS
• MW: 251.387642621994
• MDL: MFCD16222967
• CID: 5608354
• PubChem ID: 61741710
• Update Time: 2025-10-19

3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-{[ethyl(2-methylpropyl)amino]methyl}thiophen-3-yl)prop-2-yn-1-ol
• 1306699-21-7
• AKOS011011879
• EN300-844589
• 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol

• MDL： MFCD16222967
• Inchi： 1S/C14H21NOS/c1-4-15(9-12(2)3)10-14-8-13(11-17-14)6-5-7-16/h8,11-12,16H,4,7,9-10H2,1-3H3
• InChI Key： MWYJVLHKTWRIMZ-UHFFFAOYSA-N
• SMILES： S1C=C(C#CCO)C=C1CN(CC)CC(C)C

Computed Properties

• Exact Mass: 251.13438547g/mol
• Monoisotopic Mass: 251.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol

Comprehensive Analysis of 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol (CAS No. 1306699-21-7)

The compound 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol (CAS No. 1306699-21-7) is a highly specialized organic molecule with a unique structural framework. Its thiophene core, combined with an ethyl(2-methylpropyl)aminomethyl substituent and a prop-2-yn-1-ol side chain, makes it a subject of interest in pharmaceutical and material science research. This compound's molecular architecture is designed to exhibit specific interactions, which are critical for applications in drug discovery and advanced material synthesis.

Recent trends in AI-driven drug discovery and green chemistry have brought attention to molecules like 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol. Researchers are increasingly searching for sustainable synthesis methods and bioactive thiophene derivatives, aligning with the global push for environmentally friendly practices. The compound's thiophene-based scaffold is particularly relevant, as thiophenes are known for their versatility in medicinal chemistry, often serving as key building blocks for antiviral and anti-inflammatory agents.

From a structural-activity relationship perspective, the presence of the prop-2-yn-1-ol group introduces potential for hydrogen bonding and covalent interactions, which are pivotal in designing target-specific inhibitors. This feature has sparked interest in its potential role in kinase inhibition and enzyme modulation, topics frequently queried in academic and industrial research databases. Additionally, the ethyl(2-methylpropyl)aminomethyl moiety enhances lipophilicity, a property often explored in blood-brain barrier penetration studies.

The synthesis of CAS No. 1306699-21-7 involves multi-step organic transformations, including Sonogashira coupling and reductive amination, which are widely discussed in methodology optimization forums. Its purification and characterization require advanced techniques like HPLC and NMR spectroscopy, ensuring high purity for research applications. These aspects are frequently searched by chemists aiming to improve yield efficiency and reproducibility.

In material science, the conjugated system of this compound offers potential for organic electronics, such as OLEDs and conductive polymers. Its electron-rich thiophene unit is a hotspot for investigations into charge transport properties, a topic gaining traction in renewable energy discussions. This aligns with the growing demand for high-performance materials in sustainable technologies.

Safety and handling protocols for 3-(5-{ethyl(2-methylpropyl)aminomethyl}thiophen-3-yl)prop-2-yn-1-ol adhere to standard laboratory practices, emphasizing personal protective equipment (PPE) and ventilation. While not classified as hazardous under common regulations, its storage conditions (e.g., inert atmosphere, low temperature) are often queried by laboratory personnel to ensure stability.

In summary, CAS No. 1306699-21-7 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its structural uniqueness and application diversity make it a recurring subject in scientific literature and patent filings, reflecting its relevance in cutting-edge research. Future studies may explore its derivatization potential and mechanistic pathways, further solidifying its role in innovation.